5-(4-(Difluoromethyl)phenyl)-4-methyloxazole

• Molecular Formula: C11H9F2NO
• Molecular Weight: 209.19 g/mol
• IUPAC Name: 5-[4-(difluoromethyl)phenyl]-4-methyl-1,3-oxazole
• InChI: InChI=1S/C11H9F2NO/c1-7-10(15-6-14-7)8-2-4-9(5-3-8)11(12)13/h2-6,11H,1H3
• InChI Key: ADNAILLFQPJOQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C2=CC=C(C=C2)C(F)F

Description

5-(4-(Difluoromethyl)phenyl)-4-methyloxazole is a useful research compound. Its molecular formula is C11H9F2NO and its molecular weight is 209.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Example 38C (3.68 g, 23.6 mmol), 1-(1-isocyanoethylsulfonyl)-4-methylbenzene (4.93 g, 23.6 mmol), and K2CO3 (3.26 g, 23.6 mmol) in MeOH (110 mL) was heated to reflux. After 1 hr the reaction mixture was cooled to ambient temperature and the volatiles evaporated at reduced pressure. The residue was partitioned between Et2O and H2O. The separated aqueous phase was extracted with Et2O, and the combined organic extract was washed with brine, dried (Na2SO4), filtered, and concentrated in vacuo. Flash chromatography (Analogix® Intelliflash 280™; 5% to 25% EtOAc/hexanes eluant; SF40-150 g column) afforded 4.39 g (89%) of the title compound as a white solid. 1H NMR (300 MHz, DMSO-d6) δ 8.40 (s, 1H), 7.80-7.73 (m, 2H), 7.69 (d, J=8.6, 2H), 7.09 (t, J=55.3, 1H), 2.40 (s, 3H). MS (DCI+) m/z 210 (M+H).